Cas no 1849595-31-8 (Tert-Butyl (6-chloropyrimidin-4-yl)carbamate)

• Product Name: Tert-Butyl (6-chloropyrimidin-4-yl)carbamate
• CAS No: 1849595-31-8
• MF: C₉H₁₂ClN₃O₂
• MW: 229.663480758667
• MDL: MFCD28400806
• CID: 4728075
• PubChem ID: 108181021
• Update Time: 2024-11-07

Tert-Butyl (6-chloropyrimidin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (6-chloropyrimidin-4-yl)carbamate
• tert-Butyl(6-chloropyrimidin-4-yl)carbamate
• 1849595-31-8
• EN300-3225175
• DB-110521
• SB58271
• CS-0372330
• tert-butyl N-(6-chloropyrimidin-4-yl)carbamate
• SCHEMBL18805591
• Tert-Butyl (6-chloropyrimidin-4-yl)carbamate

• MDL： MFCD28400806
• Inchi： 1S/C9H12ClN3O2/c1-9(2,3)15-8(14)13-7-4-6(10)11-5-12-7/h4-5H,1-3H3,(H,11,12,13,14)
• InChI Key： WHVHXPVFUMYVLW-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 229.0618043g/mol
• Monoisotopic Mass: 229.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.099
• XLogP3: 2.1